Cas no 2189497-72-9 (1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide)

• Product Name: 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• CAS No: 2189497-72-9
• MF: C₁₈H₁₉F₃N₄O
• MW: 364.364874124527
• CID: 5474689
• PubChem ID: 121118481
• Update Time: 2025-10-21

1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6255-0105
• 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• 1-(6-methylpyridazin-3-yl)-N-(2-(trifluoromethyl)phenyl)piperidine-3-carboxamide
• 2189497-72-9

• Inchi： 1S/C18H19F3N4O/c1-12-8-9-16(24-23-12)25-10-4-5-13(11-25)17(26)22-15-7-3-2-6-14(15)18(19,20)21/h2-3,6-9,13H,4-5,10-11H2,1H3,(H,22,26)
• InChI Key： BMFBIFDGQJXYAM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C1CN(C2=CC=C(C)N=N2)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 364.15109573g/mol
• Monoisotopic Mass: 364.15109573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide

Professional Introduction to 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide (CAS No. 2189497-72-9)

1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2189497-72-9, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of a pyridazine core, a methyl-substituted pyridazine ring, and a piperidine moiety linked to a trifluoromethylphenyl group makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The structural composition of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide is meticulously designed to interact with biological targets in a specific manner. The pyridazine ring is a key pharmacophoric element known for its ability to modulate various biological pathways. In particular, the 6-methyl substituent on the pyridazine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. The piperidine carboxamide group not only contributes to the overall stability of the molecule but also serves as a hinge point for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.

The trifluoromethylphenyl moiety is another critical component of this compound that imparts unique electronic and steric properties. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing the pharmacokinetic profile of drug candidates. This feature has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. The combination of these structural elements in 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide suggests potential applications in treating a variety of diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with unprecedented accuracy. These studies have highlighted the potential of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide as an inhibitor of enzymes involved in signal transduction pathways. For instance, preliminary computational studies suggest that this compound may interact with protein kinases, which are pivotal in regulating cell growth and differentiation. Such interactions could make it a valuable tool for developing targeted therapies against certain types of cancer.

In vitro experiments have begun to validate these computational predictions by assessing the biochemical activity of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide against various enzyme targets. Initial results indicate that this compound exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly intriguing given the well-documented role of these kinases in inflammatory responses and cell cycle regulation. Further studies are underway to determine the specificity and efficacy of this compound in more complex biological systems.

The synthesis of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired connectivity between the pyridazine, piperidine, and trifluoromethylphenyl moieties. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this molecule efficiently. The optimization of reaction conditions ensures high yields and purity, which are essential for subsequent biological evaluation.

The development of novel drug candidates often requires iterative testing and refinement based on both chemical and biological data. In the case of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide, researchers are employing a structure-based drug design approach to refine its pharmacological profile. By integrating insights from computational modeling with experimental data from high-throughput screening assays, scientists can identify key structural features that enhance binding affinity and selectivity. This collaborative approach leverages the strengths of both computational chemistry and experimental biology to accelerate the discovery process.

The potential therapeutic applications of 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide extend beyond oncology. Preclinical studies are exploring its efficacy in treating inflammatory diseases by modulating immune cell signaling pathways. The ability of this compound to interact with key regulatory proteins suggests that it may have immunosuppressive effects, making it a candidate for conditions such as rheumatoid arthritis or autoimmune disorders. Additionally, its structural motifs are reminiscent of molecules with anti-viral properties, prompting investigations into its potential use against infectious diseases caused by RNA viruses.

As research continues to uncover new biological functions and mechanisms, the relevance of compounds like 1-(6-methylpyridazin-3-yl)-N-[2-(trifluoromethyl)phenyl]piperidine-3-carboxamide is likely to grow. The combination of innovative synthetic strategies and advanced biophysical techniques provides a robust framework for exploring its full potential as a therapeutic agent. Future studies will focus on understanding off-target effects and long-term safety profiles to ensure that this promising compound can progress towards clinical development.